Cas no 776997-51-4 (3-Chloro-4-propoxybenzylamine)

• Product Name: 3-Chloro-4-propoxybenzylamine
• CAS No: 776997-51-4
• MF: C₁₀H₁₄ClNO
• MW: 199.677261829376
• CID: 5526307
• Update Time: 2025-05-19

3-Chloro-4-propoxybenzylamine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-propoxybenzylamine
• Benzenemethanamine, 3-chloro-4-propoxy-

• Inchi： 1S/C10H14ClNO/c1-2-5-13-10-4-3-8(7-12)6-9(10)11/h3-4,6H,2,5,7,12H2,1H3
• InChI Key： BVPLWEHIQIGKSU-UHFFFAOYSA-N
• SMILES： C1(CN)=CC=C(OCCC)C(Cl)=C1

Additional information on 3-Chloro-4-propoxybenzylamine

Professional Introduction to 3-Chloro-4-propoxybenzylamine (CAS No. 776997-51-4)

3-Chloro-4-propoxybenzylamine, with the chemical formula C₉H₁₁ClNO, is a significant compound in the field of pharmaceutical chemistry and organic synthesis. This compound, identified by its CAS number 776997-51-4, has garnered attention due to its versatile applications in the development of various bioactive molecules. The presence of both chloro and propoxy substituents on the benzylamine core makes it a valuable intermediate in the synthesis of more complex structures, particularly in the realm of drug discovery and medicinal chemistry.

The structural features of 3-Chloro-4-propoxybenzylamine contribute to its reactivity and utility in synthetic pathways. The chloro group provides a site for nucleophilic substitution reactions, while the propoxy group introduces a hydrophobic moiety that can influence solubility and metabolic stability. These characteristics make it a preferred building block for chemists working on novel therapeutic agents. In recent years, there has been a growing interest in exploring the potential of this compound in the design of small-molecule drugs targeting various diseases.

Recent advancements in medicinal chemistry have highlighted the role of 3-Chloro-4-propoxybenzylamine in the development of kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. For instance, derivatives of this compound have been investigated for their ability to modulate tyrosine kinase activity. The benzylamine core is particularly adept at interacting with protein targets, making it an excellent scaffold for drug design. Researchers have reported that modifications to the chloro and propoxy groups can significantly alter the binding affinity and selectivity of potential drug candidates.

In addition to its applications in oncology, 3-Chloro-4-propoxybenzylamine has shown promise in the treatment of neurological disorders. Studies have demonstrated that certain analogs of this compound can cross the blood-brain barrier, a critical requirement for effective central nervous system (CNS) drugs. The propoxy group, in particular, has been found to enhance lipophilicity, which is often necessary for CNS penetration. This finding has spurred further research into optimizing the structure-activity relationships (SAR) of these compounds.

The synthesis of 3-Chloro-4-propoxybenzylamine typically involves multi-step organic reactions, starting from commercially available aromatic precursors. One common synthetic route includes chlorination followed by nucleophilic substitution with propyl alcohol. The chlorination step is often carried out using reagents such as phosphorus oxychloride (POCl₃), while the propoxylation step can be achieved using sodium hydride (NaH) or other strong bases. These synthetic methodologies have been refined over time to improve yield and purity, ensuring that researchers have access to high-quality starting materials for their investigations.

Quality control and analytical characterization are essential aspects when working with 3-Chloro-4-propoxybenzylamine. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm the identity and purity of the compound. These analytical methods provide detailed structural information and help ensure that the material meets the stringent requirements for pharmaceutical applications.

The growing interest in sustainable chemistry has also influenced the synthesis of 3-Chloro-4-propoxybenzylamine. Researchers are increasingly exploring greener alternatives to traditional synthetic methods, such as catalytic processes that minimize waste and energy consumption. For example, transition metal-catalyzed cross-coupling reactions have been investigated as a means to introduce both chloro and propoxy groups more efficiently. These innovations not only improve environmental sustainability but also enhance cost-effectiveness and scalability.

In conclusion, 3-Chloro-4-propoxybenzylamine (CAS No. 776997-51-4) is a versatile compound with significant applications in pharmaceutical research and drug development. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules targeting various diseases, particularly cancers and neurological disorders. As research continues to advance, new synthetic strategies and applications will undoubtedly emerge, further solidifying its importance in medicinal chemistry.